
In-Depth Technical Guide to the
Physicochemical Properties of Danthron for

Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical

properties of Danthron (1,8-dihydroxyanthraquinone), an organic compound with known

laxative properties and emerging potential in other therapeutic areas. This document is

intended to serve as a foundational resource, offering detailed data, experimental

methodologies, and visual representations of key biological and experimental processes to

support research and development efforts.

Core Physicochemical Properties
A thorough understanding of the physicochemical characteristics of a compound is paramount

for its application in scientific research and pharmaceutical development. These properties

influence a compound's solubility, absorption, distribution, metabolism, and excretion (ADME)

profile, as well as its formulation and analytical characterization.

Table 1: Summary of Quantitative Physicochemical Data for Danthron
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Property Value Notes

IUPAC Name
1,8-dihydroxyanthracene-9,10-

dione
-

Synonyms Chrysazin, Dantron -

CAS Number 117-10-2 -

Chemical Formula C₁₄H₈O₄ -

Molecular Weight 240.21 g/mol [1][2]

Appearance Orange crystalline powder [1][3][4]

Melting Point 193 °C [4][5]

Boiling Point Decomposes Sublimes under heating.

Water Solubility Practically insoluble [3]

Organic Solvent Solubility
Soluble in acetone, chloroform,

diethyl ether, and ethanol.
[3]

pKa (predicted) 7.9

Estimated value; experimental

determination is

recommended.

logP (predicted) 3.1

Estimated value; experimental

determination is

recommended.

Experimental Protocols
Accurate and reproducible experimental data are the bedrock of scientific advancement. The

following sections provide detailed methodologies for the determination of key physicochemical

parameters of Danthron.

Determination of pKa for Poorly Water-Soluble
Compounds
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The acid dissociation constant (pKa) is a critical parameter that influences the ionization state

of a compound at different pH values, which in turn affects its solubility, permeability, and

biological activity. For compounds with low water solubility like Danthron, co-solvent or

surfactant-based methods are often employed.

Methodology: Capillary Electrophoresis with Co-solvent Extrapolation

Preparation of Buffers: Prepare a series of background electrolytes (buffers) with varying pH

values in different compositions of a water-miscible organic co-solvent (e.g., methanol-water

mixtures of 20%, 30%, 40% methanol).

Sample Preparation: Dissolve Danthron in the respective co-solvent/water mixtures to a

suitable concentration.

Capillary Electrophoresis (CE) Analysis:

Perform electrophoretic mobility measurements for Danthron at each pH and co-solvent

composition using a CE system with a diode-array detector.

The effective electrophoretic mobility of Danthron will change as a function of pH due to

changes in its ionization state.

Determination of Apparent pKa (psKa): For each co-solvent mixture, plot the effective

mobility against the pH of the buffer. The pH at the inflection point of the resulting sigmoidal

curve corresponds to the apparent pKa (psKa) in that specific solvent mixture.

Aqueous pKa Extrapolation: Plot the determined psKa values against the percentage of the

organic co-solvent. Extrapolate the resulting linear relationship to 0% co-solvent to estimate

the aqueous pKa value.[6][7][8]

Workflow for pKa Determination of Danthron

Preparation Analysis Extrapolation

Prepare Buffers
(Varying pH & % Co-solvent)

Dissolve Danthron
in Co-solvent Mixtures

Capillary Electrophoresis
(Measure Mobility vs. pH) Plot Mobility vs. pH Determine Apparent pKa (psKa)

from Inflection Point Plot psKa vs. % Co-solvent Extrapolate to 0% Co-solvent Aqueous pKa
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Click to download full resolution via product page

Caption: Workflow for pKa Determination of Danthron.

Determination of logP (Shake-Flask Method)
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which

is a key determinant of its membrane permeability and interaction with biological targets. The

shake-flask method is the gold standard for experimental logP determination.[9][10]

Methodology:

Solvent Saturation: Pre-saturate n-octanol with water and water (or a suitable buffer, e.g.,

phosphate-buffered saline pH 7.4) with n-octanol to ensure thermodynamic equilibrium.

Sample Preparation: Prepare a stock solution of Danthron in the pre-saturated n-octanol.

Partitioning:

Add a known volume of the Danthron-octanol solution to a known volume of the pre-

saturated water in a separatory funnel or a suitable vial.

Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning of

Danthron between the two phases.

Allow the phases to separate completely. Centrifugation can be used to expedite this

process.

Concentration Analysis:

Carefully separate the n-octanol and aqueous phases.

Determine the concentration of Danthron in each phase using a validated analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: Calculate the partition coefficient (P) as the ratio of the concentration of

Danthron in the n-octanol phase to its concentration in the aqueous phase. The logP is the

base-10 logarithm of P.
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Workflow for logP Determination of Danthron
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Caption: Workflow for logP Determination of Danthron.

Signaling Pathways and Experimental Workflows
Danthron has been shown to induce apoptosis in various cancer cell lines.[11][12]

Understanding the underlying signaling pathways is crucial for elucidating its mechanism of

action and therapeutic potential.

Danthron-Induced Apoptosis Signaling Pathway
Danthron can trigger apoptosis through the intrinsic (mitochondrial) pathway. This involves the

induction of cellular stress, leading to the activation of pro-apoptotic proteins, mitochondrial

membrane depolarization, and subsequent activation of the caspase cascade.
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Danthron-Induced Apoptosis Signaling Pathway
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Caption: Danthron-Induced Apoptosis Signaling Pathway.
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Experimental Workflow for Studying Danthron-Induced
Apoptosis
A systematic experimental approach is necessary to investigate the pro-apoptotic effects of

Danthron.

Experimental Workflow for Danthron Apoptosis Studies

Start: Cancer Cell Culture
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Cytochrome c Release
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(Microscopy)

Data Analysis and Interpretation

Conclusion: Elucidate Apoptotic Mechanism
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Caption: Experimental Workflow for Danthron Apoptosis Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Danthron
https://pubchem.ncbi.nlm.nih.gov/compound/Danthron
https://www.targetmol.com/compound/danthron
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/danthron.pdf
http://www.thegoodscentscompany.com/data/rw1150231.html
https://publications.iarc.who.int/_publications/media/download/1779/251ed73f8cdf0270485e1905112b5df9d19e285f.pdf
https://skoge.folk.ntnu.no/prost/proceedings/aiche-2005/topical/pdffiles/TA/papers/294e.pdf
https://diposit.ub.edu/dspace/bitstream/2445/184451/1/718111.pdf
https://diposit.ub.edu/dspace/handle/2445/184451
https://www.protocols.io/view/logp-logd-shake-flask-method-e6nvw14kdlmk/v1
https://www.researchgate.net/publication/384278496_LogP_LogD_shake-flask_method_v1
https://www.researchgate.net/publication/49653009_Danthron_an_Anthraquinone_Derivative_Induces_DNA_Damage_and_Caspase_Cascades-Mediated_Apoptosis_in_SNU-1_Human_Gastric_Cancer_Cells_through_Mitochondrial_Permeability_Transition_Pores_and_Bax-Triggere
https://pubmed.ncbi.nlm.nih.gov/21126053/
https://pubmed.ncbi.nlm.nih.gov/21126053/
https://pubmed.ncbi.nlm.nih.gov/21126053/
https://www.benchchem.com/product/b1669808#physicochemical-properties-of-danthron-for-research
https://www.benchchem.com/product/b1669808#physicochemical-properties-of-danthron-for-research
https://www.benchchem.com/product/b1669808#physicochemical-properties-of-danthron-for-research
https://www.benchchem.com/product/b1669808#physicochemical-properties-of-danthron-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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